Cas no 50636-22-1 (2-Propenoic acid,3-(2-ethoxyphenyl)-, ethyl ester)

2-Propenoic acid,3-(2-ethoxyphenyl)-, ethyl ester structure
50636-22-1 structure
Product Name:2-Propenoic acid,3-(2-ethoxyphenyl)-, ethyl ester
CAS No:50636-22-1
MF:C13H16O3
MW:220.264344215393
CID:370237
PubChem ID:24877584
Update Time:2025-04-19

2-Propenoic acid,3-(2-ethoxyphenyl)-, ethyl ester Chemical and Physical Properties

Names and Identifiers

    • 2-Propenoic acid,3-(2-ethoxyphenyl)-, ethyl ester
    • Ethyl 2-ethoxycinnamate
    • ethyl 3-(2-ethoxyphenyl)prop-2-enoate
    • Ethyl-2-Ethoxycinnamate
    • AKOS017184921
    • Ethyl 2-ethoxycinnamate, 97%
    • NS00032102
    • 2-Propenoic acid, 3-(2-ethoxyphenyl)-, ethyl ester
    • SCHEMBL3536947
    • 50636-22-1
    • ethyl (E)-3-(2-ethoxyphenyl)prop-2-enoate
    • (E)-3-(2-Ethoxy-phenyl)-acrylic acid ethyl ester
    • Ethyl (E)-3-(2-ethoxyphenyl)acrylate
    • DTXSID1068564
    • (E)-ethyl 3-(2-ethoxyphenyl)acrylate
    • Ethyl o-ethoxycinnamate
    • EINECS 256-670-1
    • 70326-80-6
    • MFCD00017275
    • WJRLRVSUBGIUGI-MDZDMXLPSA-N
    • MDL: MFCD00017275
    • Inchi: 1S/C13H16O3/c1-3-15-12-8-6-5-7-11(12)9-10-13(14)16-4-2/h5-10H,3-4H2,1-2H3/b10-9+
    • InChI Key: WJRLRVSUBGIUGI-MDZDMXLPSA-N
    • SMILES: O(CC)C1C=CC=CC=1/C=C/C(=O)OCC

Computed Properties

  • Exact Mass: 220.11000
  • Monoisotopic Mass: 220.109944
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 6
  • Complexity: 235
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 1
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • XLogP3: 2.9
  • Topological Polar Surface Area: 35.5

Experimental Properties

  • Color/Form: liquid
  • Density: 1.06 g/mL at 25 °C(lit.)
  • Boiling Point: 310 °C(lit.)
  • Flash Point: Degrees Fahrenheit:230°F
    Degrees Celsius:110°C
  • Refractive Index: n20/D 1.56(lit.)
  • PSA: 35.53000
  • LogP: 2.66160
  • Solubility: Not available

2-Propenoic acid,3-(2-ethoxyphenyl)-, ethyl ester Security Information

  • Hazardous Material transportation number:NONH for all modes of transport
  • WGK Germany:3

2-Propenoic acid,3-(2-ethoxyphenyl)-, ethyl ester Pricemore >>

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50636-22-1
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¥1504.00 2023-09-05
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